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Compound of Interest

Compound Name:
2-(3-Hydroxy-1-phenylpropyl)-4-

methylphenol

CAS No.: 851789-43-0

Cat. No.: B118821

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a comprehensive overview of the synthesis of 2-(3-Hydroxy-1-
phenylpropyl)-4-methylphenol, a known impurity of the drug Tolterodine. The primary

synthetic route detailed is the Friedel-Crafts alkylation of p-cresol with cinnamyl alcohol, a

method widely employed for the C-alkylation of phenols. This document outlines the reaction

mechanism, a detailed experimental protocol, and the necessary analytical techniques for the

characterization of the final product. The information is intended to guide researchers in the

fields of medicinal chemistry, process development, and analytical chemistry in the preparation

and analysis of this compound.

Introduction
2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol is a significant compound in pharmaceutical

analysis, particularly as an impurity in the manufacturing of Tolterodine, a muscarinic receptor

antagonist used to treat urinary incontinence. The controlled synthesis of such impurities is
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crucial for the development of analytical standards and for toxicological studies. The most

direct and plausible method for the synthesis of this molecule is the Friedel-Crafts alkylation of

p-cresol with cinnamyl alcohol. This reaction proceeds via an electrophilic aromatic substitution

mechanism, where the cinnamyl cation, generated in situ from cinnamyl alcohol in the

presence of an acid catalyst, alkylates the electron-rich aromatic ring of p-cresol, primarily at

the ortho position to the hydroxyl group due to its directing effect.

Synthesis Pathway
The synthesis of 2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol is achieved through a

Friedel-Crafts alkylation reaction.

Reactants

p-Cresol

Cinnamyl Alcohol

Lewis Acid
(e.g., AlCl3, BF3·OEt2)

2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol
+ Catalyst

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of 2-(3-Hydroxy-1-phenylpropyl)-4-
methylphenol.

Experimental Protocol
This protocol describes a general procedure for the synthesis of 2-(3-Hydroxy-1-
phenylpropyl)-4-methylphenol based on analogous Friedel-Crafts alkylation reactions of

phenols.[1][2] Researchers should optimize the reaction conditions for their specific laboratory

setup.
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Materials:

p-Cresol

Cinnamyl alcohol

Anhydrous Lewis acid catalyst (e.g., aluminum chloride (AlCl₃), boron trifluoride etherate

(BF₃·OEt₂))

Anhydrous solvent (e.g., dichloromethane, 1,2-dichloroethane)

Hydrochloric acid (1 M)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet, dissolve p-cresol (1.0 eq.) in the anhydrous

solvent under a nitrogen atmosphere.

Catalyst Addition: Cool the solution to 0 °C in an ice bath. Carefully add the Lewis acid

catalyst (1.1 - 1.5 eq.) portion-wise, ensuring the temperature does not rise significantly.

Addition of Alkylating Agent: Dissolve cinnamyl alcohol (1.0 - 1.2 eq.) in the anhydrous

solvent and add it dropwise to the reaction mixture over 30-60 minutes, maintaining the

temperature at 0 °C.

Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for 12-24 hours. The progress of the reaction should be monitored by

thin-layer chromatography (TLC).
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Work-up: Upon completion, cool the reaction mixture to 0 °C and quench it by the slow

addition of 1 M hydrochloric acid. Transfer the mixture to a separatory funnel and separate

the organic layer.

Extraction and Washing: Extract the aqueous layer with the organic solvent (2 x 50 mL).

Combine the organic layers and wash successively with 1 M hydrochloric acid, saturated

sodium bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: Purify the crude product by column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 2-(3-
Hydroxy-1-phenylpropyl)-4-methylphenol.

Data Presentation
Table 1: Physicochemical and Analytical Data

Parameter Value Reference

Molecular Formula C₁₆H₁₈O₂ [3]

Molecular Weight 242.32 g/mol [3]

CAS Number 851789-43-0 [3]

Appearance White to off-white solid

Purity (HPLC) >95% [3]

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the synthesis and purification of 2-(3-
Hydroxy-1-phenylpropyl)-4-methylphenol.
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Caption: Workflow for the synthesis of 2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol.
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Safety Precautions
The synthesis should be carried out in a well-ventilated fume hood.

Anhydrous Lewis acids like aluminum chloride are corrosive and react violently with water.

Handle with extreme care.

Organic solvents are flammable. Avoid open flames and sources of ignition.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Conclusion
This document provides a detailed protocol for the synthesis of 2-(3-Hydroxy-1-
phenylpropyl)-4-methylphenol via Friedel-Crafts alkylation. The provided information on the

reaction mechanism, experimental procedure, and analytical data will be a valuable resource

for researchers involved in the synthesis of pharmaceutical impurities and related compounds.

The successful synthesis and characterization of this molecule are essential for ensuring the

quality and safety of pharmaceutical products like Tolterodine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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